Cas no 90307-52-1 (7,10-Methanopyrido[1,2-a]azepine,decahydro-)

• Product Name: 7,10-Methanopyrido[1,2-a]azepine,decahydro-
• CAS No: 90307-52-1
• MF: C₁₁H₁₉N
• MW: 165.27526307106
• CID: 798216
• Update Time: 2024-02-02

7,10-Methanopyrido[1,2-a]azepine,decahydro- Chemical and Physical Properties

Names and Identifiers

• 7,10-Methanopyrido[1,2-a]azepine,decahydro-
• 7,10-Methanopyrido[1,2-a]azepine,decahydro-(9CI)

• Inchi： 1S/C11H19N/c1-2-6-12-8-9-4-5-10(7-9)11(12)3-1/h9-11H,1-8H2
• InChI Key： XXEJXZCBXWQZBM-UHFFFAOYSA-N
• SMILES： N12C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])C1([H])C([H])([H])C([H])([H])C([H])(C2([H])[H])C1([H])[H]

Computed Properties

• Exact Mass: 165.152
• Monoisotopic Mass: 165.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2